Cas no 52333-49-0 (2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-49-0
• MF: C₁₂H₇FN₂O
• MW: 214.195185899734
• CID: 1094131
• PubChem ID: 1971814
• Update Time: 2025-04-24

2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine
• 2-(2-fluorophenyl)-[1,3]oxazolo[4,5-b]pyridine
• 2-(2-Fluoro-phenyl)-oxazolo[4,5-b]pyridine
• oxazolo[4,5-b]pyridine, 2-(2-fluorophenyl)-
• SCHEMBL9646773
• AI-204/36742014
• 2-(2-Fluorophenyl)oxazolo(4,5-b)pyridine
• ITMAIFDHVRYEPV-UHFFFAOYSA-N
• HMS2729P24
• CS-0331885
• MLS000718653
• Oxazolo(4,5-b)pyridine, 2-(2-fluorophenyl)-
• STK322931
• DTXSID10200357
• 2-(2-fluorophenyl)[1,3]oxazolo[4,5-b]pyridine
• BRN 0523678
• HMS3431H10
• 52333-49-0
• CHEMBL1457943
• AKOS000472654
• 2-(2-fluorophenyl)-oxazolo[4,5-b]pyridine
• SMR000290921
• NCGC00245439-01

• Inchi： 1S/C12H7FN2O/c13-9-5-2-1-4-8(9)12-15-11-10(16-12)6-3-7-14-11/h1-7H
• InChI Key： ITMAIFDHVRYEPV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC2=C(C=CC=N2)O1

Computed Properties

• Exact Mass: 214.05431
• Monoisotopic Mass: 214.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Additional information on 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine

2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine: A Comprehensive Overview

The compound with CAS No. 52333-49-0, commonly referred to as 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The oxazolo[4,5-b]pyridine core of this molecule is a fused bicyclic system comprising an oxazole ring fused to a pyridine ring, while the 2-fluorophenyl substituent introduces additional electronic and steric effects that can modulate its properties.

Recent studies have highlighted the importance of oxazolopyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine has been investigated for its potential as a kinase inhibitor, a class of enzymes that play critical roles in cell signaling pathways. The fluorophenyl group attached to the oxazolopyridine core contributes to the molecule's lipophilicity and enhances its ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, the preparation of 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine typically involves multi-step organic reactions. One common approach is the condensation of an appropriate aldehyde with a β-keto ester or amide in the presence of an acid catalyst, followed by cyclization to form the oxazolopyridine ring system. The introduction of the fluorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used.

The structural versatility of oxazolopyridines has led researchers to explore their potential in various therapeutic areas. For example, recent research has focused on the development of oxazolopyridine-based antitumor agents, where the fluorophenyl-substituted derivatives have shown selective cytotoxicity against cancer cells. Additionally, these compounds have been studied for their anti-inflammatory and antioxidant properties, which could make them valuable in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

From an analytical standpoint, the characterization of 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide critical insights into the molecular structure and purity of the compound. Furthermore, computational chemistry tools like molecular docking and quantum mechanics calculations have been employed to predict the binding affinities of this compound with various biological targets.

Looking ahead, ongoing research aims to optimize the synthesis routes for oxazolopyridines to improve yield and reduce costs. Researchers are also exploring novel functional groups that can be appended to the oxazolopyridine core to enhance its bioavailability and efficacy. The integration of machine learning algorithms into drug design pipelines is expected to accelerate the discovery of new fluorophenyl-substituted oxazolopyridines with improved pharmacokinetic profiles.

In conclusion, 2-(2-Fluorophenyl)oxazolo[4,5-b]pyridine represents a compelling example of how structural modifications can significantly influence a compound's biological activity and therapeutic potential. As advancements in synthetic chemistry and computational modeling continue to unfold, this compound is poised to play an increasingly important role in drug development efforts across multiple therapeutic areas.